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Introduction: Samarium-144 (¹⁴⁴Sm) is the lightest and only spherical stable isotope of

samarium.[1] It is a proton-rich nucleus, referred to as a p-nucleus, which cannot be

synthesized by the primary neutron-capture processes (s- and r-processes) that form the

majority of heavy elements.[2][3] The primary astrophysical mechanism for its formation is

believed to be the p-process, which involves a series of photodisintegration reactions—such as

(γ,n), (γ,p), and (γ,α)—on heavier, pre-existing seed nuclei at high temperatures in stellar

environments like supernovae.[2][3][4]

Studying the photodisintegration of ¹⁴⁴Sm and related isotopes is crucial for validating and

refining nuclear reaction models used in astrophysical simulations.[5] Experimental cross-

section data for these reactions provide essential benchmarks for theoretical calculations,

particularly concerning the Giant Dipole Resonance (GDR), a collective excitation mode that

governs photoabsorption in nuclei at energies above 10 MeV.[6][7] These studies employ

specialized experimental techniques utilizing high-energy gamma-ray sources, such as

Bremsstrahlung radiation and Laser Compton Scattering (LCS), coupled with advanced

detector systems.[8][9][10]

This document provides a summary of key quantitative data and detailed protocols for the

experimental study of photodisintegration reactions involving Samarium-144.
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Data Presentation: Photodisintegration Cross-
Sections
The following tables summarize experimentally measured and theoretically calculated cross-

section data for photodisintegration reactions relevant to Samarium-144.

Table 1: Cross-Sections for Reactions Producing ¹⁴⁴Sm

Reaction
Photon Energy
(MeV)

Cross-Section
(mb)

Method/Model Reference

¹⁴⁵Sm(γ,n)¹⁴⁴S
m

15.04 359.93
Theoretical
(JLM Optical
Model)

[2]

¹⁴⁵Sm(γ,n)¹⁴⁴Sm 20 54.14
Theoretical (JLM

Optical Model)
[2]

¹⁴⁶Sm(γ,2n)¹⁴⁴S

m
17.1 97.37

Theoretical (JLM

Optical Model)
[2]

| ¹⁴⁶Sm(γ,2n)¹⁴⁴Sm | 20 | 67 | Theoretical (JLM Optical Model) |[2] |

Table 2: Cross-Sections for the ¹⁴⁴Sm(γ,n)¹⁴³Sm Reaction

Facility / Study
Photon Energy
Range (MeV)

Key Findings Method Reference

NewSUBARU 10.66 - 12.66

Cross-section
systematically
20% lower
than previous
Saclay data.

Laser
Compton
Scattering
(LCS) γ-rays,
³He neutron
detector.

[9][11]

| Saclay | 12.53 - 29.47 | Provided foundational data on GDR in ¹⁴⁴Sm. | Positron annihilation

in-flight, Gd-loaded scintillator tank. |[9][11] |
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Experimental Protocols
Protocol 1: (γ,n) Cross-Section Measurement using
Laser Compton Scattering (LCS)
This protocol describes the measurement of photoneutron cross-sections using quasi-

monochromatic gamma-rays, a technique employed at facilities like NewSUBARU.[8][12][13]

1. Objective: To measure the energy-dependent cross-section of the ¹⁴⁴Sm(γ,n)¹⁴³Sm reaction

near the neutron emission threshold.

2. Materials & Equipment:

Gamma-Ray Source: Laser Compton Scattering (LCS) facility, providing a quasi-

monochromatic, high-intensity, polarized gamma-ray beam.[3] The beam energy can be

varied, for instance, from 1 to 19.5 MeV.[3][9]

Target: Highly enriched (e.g., 88.8%) ¹⁴⁴Sm sample.[12] Targets can be prepared by

molecular deposition of ¹⁴⁴Sm₂O₃ onto a backing material like aluminum.[14][15]

Neutron Detector: An array of ³He proportional counters embedded in a polyethylene

moderator for thermalizing the emitted neutrons.[8][12]

Beam Monitoring: System to measure the incident gamma-ray flux, often involving a

separate detector downstream of the target.

Data Acquisition (DAQ) System: Electronics and software to record signals from the neutron

detector and beam monitor in coincidence.

3. Methodology:

Beam Generation: Generate a quasi-monochromatic γ-ray beam by scattering laser photons

off a relativistic electron beam in a storage ring.[8] Collimate the resulting beam to define its

size and profile.

Target Placement: Position the ¹⁴⁴Sm target at the center of the neutron detector array,

perpendicular to the incoming γ-ray beam.
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Irradiation: Irradiate the target with the γ-ray beam at a specific energy. The interaction of

photons with ¹⁴⁴Sm nuclei will produce neutrons via the (γ,n) reaction.

Neutron Detection: The emitted high-energy neutrons are slowed down (moderated) by the

polyethylene and captured by the ³He counters. The detection is based on the reaction ³He +

n → ³H + p, which produces a detectable charge pulse.[12]

Data Collection: Record the number of neutron events, normalized to the incident photon

flux, for a predetermined amount of time.

Energy Scan: Repeat steps 3-5 at different γ-ray beam energies to map out the cross-section

as a function of energy.

Data Analysis:

Calculate the neutron detection efficiency using simulation codes or calibration sources.

Correct for background neutrons from environmental sources and beam-related

interactions.

Use the measured neutron counts, target thickness, photon flux, and detector efficiency to

calculate the absolute photoneutron cross-section at each energy point.

Protocol 2: (γ,p) and (γ,α) Cross-Section Measurement
using Silicon Telescopes
This protocol is based on a proposed setup for measuring photoreactions involving charged

particle emission.[5]

1. Objective: To measure the cross-section of ¹⁴⁴Sm(γ,p) and ¹⁴⁴Sm(γ,α) reactions.

2. Materials & Equipment:

Gamma-Ray Source: High-energy photon source (e.g., Bremsstrahlung or LCS) in the 8-15

MeV range.[5]

Target: A thin, self-supporting ¹⁴⁴Sm target.
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Detector Array: An array of silicon-based particle telescopes surrounding the target. A typical

telescope consists of a thin ΔE detector and a thick E detector (e.g., Double Sided Silicon

Strip Detectors - DSSSDs).[5]

Vacuum Chamber: To house the target and detector array, minimizing energy loss of the

emitted charged particles.

DAQ System: To process signals from the silicon detectors for particle identification and

energy measurement.

3. Methodology:

Setup: Place the ¹⁴⁴Sm target in the center of the vacuum chamber. Arrange the silicon

telescopes around the target, ensuring they are shielded from the direct gamma-ray beam.

For polarized beams, detectors should be placed perpendicular to the beam direction to

maximize detection of particles emitted along the electric field vector.[5]

Irradiation: Irradiate the target with the gamma-ray beam.

Particle Detection & Identification:

When a charged particle (proton or alpha) is emitted, it passes through the ΔE and E

detectors.

The particle deposits a fraction of its energy (ΔE) in the thin detector and the remaining

energy (E) in the thick detector.

By plotting ΔE versus E, different particle types (protons, alphas) can be clearly separated

and identified.

Data Collection: Record the energy and identity of each detected particle for a set integrated

beam flux.

Data Analysis:

Determine the total number of detected protons and alpha particles.

Calculate the geometric efficiency of the detector setup using simulations.
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Use the particle counts, target properties, beam flux, and efficiency to determine the (γ,p)

and (γ,α) reaction cross-sections.

Visualizations: Reaction Pathways and Experimental
Workflows
Astrophysical p-Process Formation of ¹⁴⁴Sm
The photodisintegration of heavier isotopes is a key pathway for the nucleosynthesis of the p-

nucleus ¹⁴⁴Sm in supernovae. The diagram below illustrates the primary photoneutron reaction

channels starting from a seed nucleus like ¹⁴⁶Sm.

¹⁴⁶Sm (Seed Nucleus)¹⁴⁵Sm
(γ,n)

¹⁴⁴Sm (p-nucleus)
(γ,2n)

(γ,n)

Neutron

2 Neutrons

γγ γ

Click to download full resolution via product page

Caption: Reaction pathway for the astrophysical p-process synthesis of ¹⁴⁴Sm.

Experimental Workflow for (γ,n) Measurement
The following diagram outlines the logical flow of a photoneutron cross-section measurement

experiment using a Laser Compton Scattering (LCS) gamma-ray source.
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Caption: Workflow for a ¹⁴⁴Sm(γ,n) cross-section experiment using an LCS source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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